1-(4-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyl)ethanone hydrochloride

• IUPAC Name: 1-[4-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-(3-methylphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C23H24FN3OS.ClH/c1-17-3-2-4-18(13-17)14-23(28)27-11-9-26(10-12-27)15-22-25-21(16-29-22)19-5-7-20(24)8-6-19;/h2-8,13,16H,9-12,14-15H2,1H3;1H
• InChI Key: PQEAPAMENVYIPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=C(C=C4)F.Cl
• Molecular Formula: C23H25ClFN3OS
• Molecular Weight: 446.0 g/mol
• CAS No.: 1327505-43-0

Description

1-(4-((4-(4-Fluorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyl)ethanone hydrochloride is a useful research compound. Its molecular formula is C23H25ClFN3OS and its molecular weight is 445.98. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Azole-containing piperazine derivatives have shown significant antibacterial and antifungal activities. A series of these compounds were designed, synthesized, and their in vitro activities tested against various strains. Some compounds exhibited comparable activities to standard drugs like chloramphenicol and fluconazole, highlighting their potential as broad-spectrum antimicrobial agents (Gan, Fang, & Zhou, 2010).

Antimycobacterial and Cytotoxic Investigations

Fluorinated benzothiazolo imidazole compounds have been synthesized and evaluated for their antimicrobial activities. Some of these compounds showed promising anti-microbial activity, suggesting their potential in antimycobacterial therapy (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011). Additionally, electrochemical synthesis methodologies have been explored for the creation of new arylthiobenzazoles, indicating innovative approaches to synthesizing potentially bioactive molecules (Amani & Nematollahi, 2012).

Synthesis and Characterization

The synthesis and characterization of compounds involving piperazine and fluorophenyl groups have been extensively studied, demonstrating the chemical versatility and potential biological significance of these molecules. For instance, a compound synthesized using a click chemistry approach was thoroughly characterized, including its cytotoxic studies and docking studies to understand its interactions with human serum albumin, providing insights into its pharmacokinetic nature for further biological applications (Govindhan et al., 2017).

Anti-inflammatory Activities

Novel compounds featuring piperazine and thiazole moieties have been synthesized and tested for their anti-inflammatory activities. Some of these compounds displayed significant in vitro anti-inflammatory activity, suggesting their potential for therapeutic applications in inflammation-related conditions (Ahmed, Molvi, & Khan, 2017).